Cas no 183437-05-0 (Hexanenitrile,2-acetyl-)

• Product Name: Hexanenitrile,2-acetyl-
• CAS No: 183437-05-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 114099
• PubChem ID: 20137671
• Update Time: 2025-04-18

Hexanenitrile,2-acetyl- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile,2-acetyl-
• Hexanenitrile, 2-acetyl- (9CI)
• SCHEMBL10627769
• 183437-05-0
• Hexanenitrile,2-acetyl-(9ci)
• 2-acetylhexanenitrile

• Inchi： 1S/C8H13NO/c1-3-4-5-8(6-9)7(2)10/h8H,3-5H2,1-2H3
• InChI Key： YTKZVUDAJFOTJE-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)CCCC

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86